2-(Benzylsulfanyl)-5-methyl-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine

• Molecular Formula: C14H11F3N4S
• Molecular Weight: 324.33 g/mol
• IUPAC Name: 2-benzylsulfanyl-5-methyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C14H11F3N4S/c1-9-7-11(14(15,16)17)21-12(18-9)19-13(20-21)22-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3
• InChI Key: KRTXLIDTXPDVCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC(=NN2C(=C1)C(F)(F)F)SCC3=CC=CC=C3

Description

2-(Benzylsulfanyl)-5-methyl-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C14H11F3N4S and its molecular weight is 324.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This material was prepared in 84% yield from 3-amino-5-benzylthio-1,2,4-triazole and 1,1,1-trifluoro-2,4-pentanedione following the general procedure described in Example 34. The product was purified by recrystallization from benzene-hexane to yield a tan solid, m.p. 83.5°-84.5° C. IR, 1H NMR and 19F NMR spectra were in agreement with the assigned structure.